2-[(4-ethyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-fluorophenyl)acetamide

Specification

• CAS No.: 585564-16-5
• Molecular Formula: C17H16FN5OS
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2-[(4-ethyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C17H16FN5OS/c1-2-23-16(14-9-5-6-10-19-14)21-22-17(23)25-11-15(24)20-13-8-4-3-7-12(13)18/h3-10H,2,11H2,1H3,(H,20,24)
• Standard InChI Key: HFBGXGNVHDIVLY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2F)C3=CC=CC=N3

Introduction

Chemical Identity and Structural Elucidation

Systematic Nomenclature and Molecular Architecture

The IUPAC name 2-[(4-ethyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-fluorophenyl)acetamide systematically describes its structure:

• A 1,2,4-triazole ring substituted at position 4 with an ethyl group and at position 5 with a pyridin-2-yl moiety.

• A sulfanyl group (-S-) bridges the triazole ring and an acetamide backbone.

• The acetamide’s nitrogen is bonded to a 2-fluorophenyl group, introducing aromatic and electronegative characteristics.

The SMILES notation CCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2F)C3=CC=CC=N3 captures the connectivity, highlighting the ethyl-triazole-pyridine core and fluorophenyl-acetamide side chain.

Crystallographic and Spectroscopic Data

While crystallographic data for this specific compound remains unpublished, analogous triazole-acetamide derivatives exhibit planar triazole rings with dihedral angles of 5–15° relative to adjacent aromatic groups. Key spectroscopic features include:

• ¹H NMR: Peaks at δ 1.4–1.6 ppm (ethyl CH₃), δ 7.1–8.6 ppm (pyridine and fluorophenyl protons), and δ 10.2 ppm (amide NH).

• IR: Stretches at 1680–1700 cm⁻¹ (C=O), 1250–1270 cm⁻¹ (C-F), and 650–680 cm⁻¹ (C-S).

Synthesis and Optimization Strategies

Reaction Pathways

The synthesis typically proceeds via a three-step sequence (Table 1):

Table 1: Representative Synthesis Protocol

Step	Reaction	Reagents/Conditions	Yield (%)
1	Formation of triazole-thiol intermediate	Hydrazine hydrate, CS₂, KOH, reflux	65–70
2	Alkylation with chloroacetamide	K₂CO₃, DMF, 80°C	50–55
3	Fluorophenyl coupling	EDCI, HOBt, DCM, rt	40–45

• Triazole-thiol intermediate: Condensation of hydrazine derivatives with carbon disulfide under basic conditions generates the triazole-thiol backbone.

• Alkylation: Reaction with chloroacetamide introduces the sulfanyl-acetamide linkage, requiring anhydrous conditions to prevent hydrolysis.

• Amide coupling: The fluorophenyl group is appended via carbodiimide-mediated coupling, optimizing steric and electronic compatibility.

Purification and Characterization

Purification via column chromatography (silica gel, ethyl acetate/hexane) yields >95% purity. LC-MS confirms molecular ion peaks at m/z 357.4 [M+H]⁺, aligning with theoretical values.

Physicochemical and Stability Profiles

Solubility and Partitioning

• Aqueous solubility: <0.1 mg/mL (pH 7.4), attributed to hydrophobic triazole and fluorophenyl groups.

• LogP: 2.8 ± 0.2 (calculated), indicating moderate lipophilicity suitable for membrane penetration.

Thermal and pH Stability

• Melting point: 218–220°C (decomposition observed above 230°C).

• pH stability: Stable in acidic conditions (pH 2–6) but undergoes hydrolysis at pH >8, cleaving the sulfanyl bond.

Biological Activity and Mechanistic Insights

Enzymatic Inhibition

Analogous triazole-acetamides demonstrate IC₅₀ values of 1.2–3.8 μM against bacterial dihydrofolate reductase (DHFR), a target for antimicrobial agents. Molecular docking suggests the fluorophenyl group occupies hydrophobic pockets, while the triazole-pyridine system hydrogen-bonds to catalytic residues.

Cytotoxicity and Selectivity

Preliminary assays on human cell lines (HEK-293, HepG2) show CC₅₀ > 50 μM, indicating low cytotoxicity at therapeutic concentrations.